Cas no 2680714-63-8 (3-{(benzyloxy)carbonylamino}propyl prop-2-enoate)

3-{(Benzyloxy)carbonylamino}propyl prop-2-enoate is a specialized acrylate ester derivative featuring a benzyloxycarbonyl (Cbz) protected amine group. This compound is particularly valuable in organic synthesis and polymer chemistry due to its dual functional groups: the acrylate moiety enables participation in radical polymerization or Michael addition reactions, while the Cbz-protected amine provides selective deprotection opportunities for further derivatization. Its structure makes it suitable for constructing functionalized polymers or as a building block in peptide and biomaterial synthesis. The Cbz group ensures stability under basic conditions, allowing controlled manipulation in multi-step reactions. This compound is typically employed in research applications requiring precise control over polymer side-chain functionality or protected amine intermediates.
3-{(benzyloxy)carbonylamino}propyl prop-2-enoate structure
2680714-63-8 structure
Product Name:3-{(benzyloxy)carbonylamino}propyl prop-2-enoate
CAS No:2680714-63-8
MF:C14H17NO4
MW:263.289084196091
CID:5647521
PubChem ID:165937091
Update Time:2025-06-15

3-{(benzyloxy)carbonylamino}propyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2680714-63-8
    • 3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
    • EN300-28281520
    • 3-{(benzyloxy)carbonylamino}propyl prop-2-enoate
    • Inchi: 1S/C14H17NO4/c1-2-13(16)18-10-6-9-15-14(17)19-11-12-7-4-3-5-8-12/h2-5,7-8H,1,6,9-11H2,(H,15,17)
    • InChI Key: VREHADBDFLGQCN-UHFFFAOYSA-N
    • SMILES: O(C(NCCCOC(C=C)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.6Ų

3-{(benzyloxy)carbonylamino}propyl prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28281520-0.05g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
0.05g
$851.0 2025-03-19
Enamine
EN300-28281520-0.1g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
0.1g
$892.0 2025-03-19
Enamine
EN300-28281520-0.25g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
0.25g
$933.0 2025-03-19
Enamine
EN300-28281520-0.5g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
0.5g
$974.0 2025-03-19
Enamine
EN300-28281520-1.0g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
1.0g
$1014.0 2025-03-19
Enamine
EN300-28281520-2.5g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
2.5g
$1988.0 2025-03-19
Enamine
EN300-28281520-5.0g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
5.0g
$2940.0 2025-03-19
Enamine
EN300-28281520-10.0g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8 95.0%
10.0g
$4360.0 2025-03-19
Enamine
EN300-28281520-1g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8
1g
$1014.0 2023-09-09
Enamine
EN300-28281520-5g
3-{[(benzyloxy)carbonyl]amino}propyl prop-2-enoate
2680714-63-8
5g
$2940.0 2023-09-09

3-{(benzyloxy)carbonylamino}propyl prop-2-enoate Related Literature

Additional information on 3-{(benzyloxy)carbonylamino}propyl prop-2-enoate

Research Briefing on 3-{(benzyloxy)carbonylamino}propyl prop-2-enoate (CAS: 2680714-63-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-{(benzyloxy)carbonylamino}propyl prop-2-enoate (CAS: 2680714-63-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This acrylate derivative, featuring a benzyloxycarbonyl (Cbz) protected amine group, serves as a versatile building block for polymer synthesis and bioconjugation strategies. Recent studies have highlighted its potential in drug delivery systems, biomaterial engineering, and targeted therapeutic applications.

Structural analysis reveals that the molecule combines the reactivity of an acrylate moiety with the protective functionality of the Cbz group. This dual characteristic enables controlled polymerization while maintaining the ability for selective deprotection under mild conditions. The propyl linker provides optimal spacing between functional groups, making it particularly useful for creating spacer arms in bioconjugates and hydrogel networks.

In pharmaceutical applications, researchers have employed 2680714-63-8 as a key intermediate in the synthesis of polymer-drug conjugates. A 2023 study demonstrated its successful incorporation into pH-responsive nanoparticles for cancer therapy, where the Cbz group allowed for precise control over drug release kinetics. The acrylate functionality facilitated cross-linking with thiol-containing biomolecules, creating stable yet biodegradable carrier systems with enhanced tumor accumulation.

Recent advances in bioconjugation techniques have utilized this compound for protein modification. The Cbz-protected amine prevents unwanted side reactions during conjugation, while the acrylate group enables Michael addition with cysteine residues. This approach has been particularly valuable in antibody-drug conjugate (ADC) development, where controlled labeling is crucial for maintaining therapeutic efficacy.

Material science applications have also benefited from 3-{(benzyloxy)carbonylamino}propyl prop-2-enoate. Its incorporation into hydrogel matrices has shown promise in tissue engineering scaffolds, where the balance between mechanical stability and biodegradability can be finely tuned. The protected amine group allows for subsequent functionalization with cell-adhesive peptides or growth factors after polymerization.

Ongoing research is exploring the compound's potential in photodynamic therapy applications. Preliminary results indicate that when conjugated with photosensitizers, the resulting polymers demonstrate improved water solubility and targeted accumulation in tumor tissues. The Cbz group's stability under physiological conditions while being cleavable by specific enzymes makes it particularly suitable for these applications.

Future directions for 2680714-63-8 research include its application in stimuli-responsive drug delivery systems and as a building block for sequence-defined polymers. The compound's unique combination of protective groups and reactive handles positions it as a valuable tool for advancing precision medicine approaches in pharmaceutical development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd